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Compound of Interest

Compound Name: MK2-IN-5

Cat. No.: B12382992 Get Quote

Application Notes and Protocols for MK2-IN-5
For Researchers, Scientists, and Drug Development Professionals

Introduction
MK2-IN-5 is a potent and specific inhibitor of the MAP kinase-activated protein kinase 2 (MK2),

a key downstream effector in the p38 MAPK signaling cascade. As a pseudosubstrate, MK2-
IN-5 competitively targets the protein interaction domain of MK2, effectively inhibiting the

phosphorylation of downstream targets such as Hsp25 and Hsp27[1]. This inhibitory action

makes MK2-IN-5 a valuable tool for investigating the physiological and pathological roles of the

p38/MK2 pathway, which is implicated in inflammation, cell stress responses, and cell cycle

regulation. These application notes provide detailed protocols for the preparation of MK2-IN-5
stock solutions for in vitro and in vivo experimental use.

Quantitative Data Summary
For ease of use in experimental design, the key quantitative data for MK2-IN-5 are summarized

in the table below.
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Property Value Reference

Synonyms
Hsp25 kinase inhibitor; Mk2

pseudosubstrate
[1]

Form Acetate salt [2]

Molecular Formula C61H113N21O16 (free base) [2]

Molecular Weight 1396.68 g/mol (free base) [2]

Solubility

Water: 80 mg/mL

(ultrasonication may be

required)

[2]

Mechanism of Action
Mk2 pseudosubstrate, inhibits

Hsp25/Hsp27 phosphorylation
[1]

Storage (Powder)

Store at -20°C for up to 1 year

or -80°C for up to 2 years.

Keep sealed, away from

moisture and light.

[2]

Storage (In Solvent)

Store at -20°C for up to 1

month or -80°C for up to 6

months. Keep sealed, away

from moisture and light.

[2]

Signaling Pathway
The p38 MAPK pathway is a critical signaling cascade that responds to a variety of

extracellular stimuli, including stress and inflammatory cytokines. Upon activation, p38 MAPK

phosphorylates and activates its downstream substrate, MK2. Activated MK2 then translocates

from the nucleus to the cytoplasm, where it phosphorylates several target proteins, including

Hsp27, leading to various cellular responses. MK2-IN-5 acts as a pseudosubstrate inhibitor of

MK2, preventing the phosphorylation of its downstream targets.
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Caption: The p38/MK2 signaling pathway and the inhibitory action of MK2-IN-5.
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Experimental Protocols
Preparation of an Aqueous Stock Solution (e.g., 10 mM)
This protocol describes the preparation of a 10 mM stock solution of MK2-IN-5 acetate salt in

water.

Materials:

MK2-IN-5 acetate salt powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Calculate the required mass:

The molecular weight of MK2-IN-5 (free base) is 1396.68 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 0.010 mol/L * 0.001 L * 1396.68 g/mol = 0.0139668 g = 13.97 mg

Accurately weigh out 13.97 mg of MK2-IN-5 acetate salt powder.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube.

Add 1 mL of sterile, nuclease-free water to the tube.

Vortex the solution vigorously for 1-2 minutes.

Sonication (if necessary):
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If the compound does not fully dissolve after vortexing, place the tube in an ultrasonic

water bath.

Sonicate for 10-15 minutes, or until the solution becomes clear. The solubility of MK2-IN-5
acetate in water is reported to be 80 mg/mL, which may require sonication to achieve[2].

Sterilization (optional):

If required for your specific application (e.g., cell culture), filter-sterilize the stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[2]. Ensure the tubes are tightly sealed and protected from light.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing the MK2-IN-5 stock

solution.
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Caption: Workflow for preparing an aqueous stock solution of MK2-IN-5.
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Concluding Remarks
Proper preparation and storage of MK2-IN-5 stock solutions are critical for obtaining reliable

and reproducible experimental results. It is recommended to always use high-purity water and

sterile techniques, especially for cell-based assays. For in vivo studies, the formulation may

need to be adjusted based on the specific experimental requirements and animal model. As

with any chemical reagent, appropriate personal protective equipment should be worn during

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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